Cas no 515-72-0 (Benzenesulfonic acid,barium salt (2:1))

• Product Name: Benzenesulfonic acid,barium salt (2:1)
• CAS No: 515-72-0
• MF: C₁₂H₁₀BaO₆S₂
• MW: 451.661197185516
• CID: 379126
• PubChem ID: 68196
• Update Time: 2025-04-19

Benzenesulfonic acid,barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,barium salt (2:1)
• BARIUM BENZENE SULPHONATE
• barium di(benzenesulphonate)
• barium(2+),benzenesulfonate
• Barium benzenesulfonate
• barium bisbenzenesulfonate
• Barium di(benzenesulfonate)
• 40HD39HR3L
• barium(2+);benzenesulfonate
• BARIUM BENZENESULFONATE [MI]
• Bariumbenzolsulfonat
• DTXSID40199482
• NS00080443
• SCHEMBL2310892
• EINECS 208-206-4
• Q27258331
• 515-72-0
• UNII-40HD39HR3L

• Inchi： 1S/2C6H6O3S.Ba/c2*7-10(8,9)6-4-2-1-3-5-6;/h2*1-5H,(H,7,8,9);/q;;+2/p-2
• InChI Key： ZKGZWXFMFNRPKQ-UHFFFAOYSA-L
• SMILES： [Ba+2].S(C1C=CC=CC=1)(=O)(=O)[O-].S(C1C=CC=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 443.8979
• Monoisotopic Mass: 451.897127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 114.4